2-Isobutyl-piperidin-4-ol

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• IUPAC Name: 2-(2-methylpropyl)piperidin-4-ol
• InChI: InChI=1S/C9H19NO/c1-7(2)5-8-6-9(11)3-4-10-8/h7-11H,3-6H2,1-2H3
• InChI Key: IPZFNADJMLZBBL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CC(CCN1)O

Description

2-Isobutyl-piperidin-4-ol is a useful research compound. Its molecular formula is C9H19NO and its molecular weight is 157.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred ice cooled suspension of LAH (16.1 g, 0.414 mol) in THF (100 mL), a solution of 6-isobutyl-piperidine-2,4-dione (14.0 g, 0.083 mol) in THF (100 mL) was added dropwise under N2. The reaction mixture was warmed to room temperature and stirred under N2 for 48 h. The reaction mixture was cooled to 0° C. and quenched with water (16.1 mL), 1 N NaOH (16.1 mL) and water (16.1 mL). The reaction mixture was filtered and the solid was washed with hot THF (100 mL). The filtrate was concentrated to yield 2-isobutyl-piperidin-4-ol as a solid (9 g, crude).